2-Chloro-1-(2,4-difluorophenyl)-2-fluoroethan-1-one

• CAS RN: 94119-78-5
• Molecular Formula: C8H4ClF3O
• Molecular Weight: 208.56 g/mol
• IUPAC Name: 2-chloro-1-(2,4-difluorophenyl)-2-fluoroethanone
• InChI: InChI=1S/C8H4ClF3O/c9-8(12)7(13)5-2-1-4(10)3-6(5)11/h1-3,8H
• InChI Key: HTRZVGPDTFVUBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(=O)C(F)Cl

Description

2-Chloro-1-(2,4-difluorophenyl)-2-fluoroethan-1-one is a useful research compound. Its molecular formula is C8H4ClF3O and its molecular weight is 208.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,2',4'-trifluoroacetophenone (1.60 g; 9.2 mM) in sulphuryl chloride (4 ml) was heated at 75° for 18 hours. The mixture was then cooled and iced-water (40 ml) was added. The product was extracted into ether (80 ml), which was washed with water and aqueous sodium bicarbonate solution, and then dried over magnesium sulphate. Evaporation yielded the desired product as a colourless, intensely lachrymatory liquid (2.0 g; 100%).